Cas no 83947-55-1 (trans-4,4,5,5-Tetramethyl-2-oct-1-enyl-1,3,2-dioxaborolane)

trans-4,4,5,5-Tetramethyl-2-oct-1-enyl-1,3,2-dioxaborolane structure

83947-55-1 structure

Product Name:trans-4,4,5,5-Tetramethyl-2-oct-1-enyl-1,3,2-dioxaborolane

CAS No:83947-55-1

MF:C₁₄H₂₇BO₂

MW:238.173984766006

MDL:MFCD03453667

CID:90863

PubChem ID:24884180

Update Time:2024-10-26

trans-4,4,5,5-Tetramethyl-2-oct-1-enyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

- trans-4,4,5,5-Tetramethyl-2-oct-1-enyl-1,3,2-dioxaborolane
- 1-Octen-1-ylboronic acid, pinacol ester
- trans-4,4,5,5-Tetramethyl-2-(1-octenyl)-1,3,2-diox aborolane
- 1,3,2-Dioxaborolane, 4,4,5,5-tetramethyl-2-(1-octenyl)-, (E)- (ZCI)
- 1,3,2-Dioxaborolane, 4,4,5,5-tetramethyl-2-(1E)-1-octenyl- (9CI)
- 4,4,5,5-Tetramethyl-2-(1E)-1-octen-1-yl-1,3,2-dioxaborolane (ACI)
- 4,4,5,5-Tetramethyl-2-((E)-oct-1-enyl)-1,3,2-dioxaborolane
- trans-1-octen-1-ylboronic acid pinacol ester, 95%
- trans-1-Octenylboronic acid pinacol ester
- 4,4,5,5-tetramethyl-2-[(E)-oct-1-enyl]-1,3,2-dioxaborolane
- (E)-4,4,5,5-Tetramethyl-2-(oct-1-en-1-yl)-1,3,2-dioxaborolane
- TRANS-4,4,5,5-TETRAMETHYL-2-(1-OCTENYL)-1,3,2-DIOXABOROLANE
- E-Octen-1-ylboronic acid pinacol ester
- SCHEMBL5704229
- 1-octenylboronic acid pinacol ester
- trans-1-Octen-1-ylboronic acid, pinacol ester
- trans-1-(oct-1-en-1-yl)boronic acid, pinacol ester
- AT16042
- 1,3,2-Dioxaborolane,4,4,5,5-tetramethyl-2-(1-octen-1-yl)-
- 4,4,5,5-Tetramethyl-2-[(E)-1-octenyl]-1,3,2-dioxaborolane
- MFCD03453667
- trans-1-Octen-1-ylboronic acid pinacol ester
- DTXSID80420707
- BS-23541
- 1,3,3-Trimethylindolino-6-bromobenzopyrylospiran
- (E)-4,4,5,5-tetramethyl-2-(oct-1-enyl)-1,3,2-dioxaborolane
- CS-0176216
- 170942-79-7
- (2-PHENYL-1,3-OXAZOL-4-YL)ACETICACID
- AKOS015910438
- 4,4,5,5-tetramethyl-2-[(1E)-oct-1-en-1-yl]-1,3,2-dioxaborolane
- (E)-2-(1-OCTENYL)-4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLANE
- 4,4,5,5-tetramethyl-2-(oct-1-en-1-yl)-1,3,2-dioxaborolane
- KQTOSGTXAFJZSJ-VAWYXSNFSA-N
- 83947-55-1
- MDL： MFCD03453667
- Inchi： 1S/C14H27BO2/c1-6-7-8-9-10-11-12-15-16-13(2,3)14(4,5)17-15/h11-12H,6-10H2,1-5H3/b12-11+
- InChI Key： KQTOSGTXAFJZSJ-VAWYXSNFSA-N
- SMILES： C(/B1OC(C)(C)C(C)(C)O1)=C\CCCCCC
- BRN： 7291389

Computed Properties

Exact Mass: 238.21
Monoisotopic Mass: 238.21
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 17
Rotatable Bond Count: 6
Complexity: 243
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing
Topological Polar Surface Area: 18.5A^2

Experimental Properties

Color/Form: colorless liquid
Density: 0.881 g/mL at 25 °C
Boiling Point: 86-90 °C/0.4-0.5 mmHg
Flash Point: Degrees Fahrenheit:>230°F
Degrees Celsius:>110°C
Refractive Index: n20/D 1.446
PSA: 18.46000
LogP: 4.14440
Solubility: (mg/m1)

trans-4,4,5,5-Tetramethyl-2-oct-1-enyl-1,3,2-dioxaborolane Security Information

Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3

trans-4,4,5,5-Tetramethyl-2-oct-1-enyl-1,3,2-dioxaborolane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB175209-1 g	trans-1-Octen-1-ylboronic acid, pinacol ester; .	83947-55-1		1g	€165.30	2023-05-07
abcr	AB175209-5 g	trans-1-Octen-1-ylboronic acid, pinacol ester; .	83947-55-1		5g	€420.10	2023-05-07
abcr	AB175209-25 g	trans-1-Octen-1-ylboronic acid, pinacol ester; .	83947-55-1		25g	€867.40	2022-06-11
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	L19697-250mg	trans-1-Octenylboronic acid pinacol ester, 97%	83947-55-1	97%	250mg	￥1025.00	2023-03-09
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	L19697-1g	trans-1-Octenylboronic acid pinacol ester, 97%	83947-55-1	97%	1g	￥1611.00	2023-03-09
SHENG KE LU SI SHENG WU JI SHU	sc-237140-1g	trans-1-Octen-1-ylboronic acid pinacol ester,	83947-55-1		1g	￥677.00	2023-09-05
abcr	AB175209-250 mg	trans-1-Octen-1-ylboronic acid, pinacol ester; .	83947-55-1		250mg	€102.70	2023-05-07
abcr	AB175209-250mg	trans-1-Octen-1-ylboronic acid, pinacol ester; .	83947-55-1		250mg	€105.70	2025-04-16
abcr	AB175209-1g	trans-1-Octen-1-ylboronic acid, pinacol ester; .	83947-55-1		1g	€177.30	2025-04-16
abcr	AB175209-5g	trans-1-Octen-1-ylboronic acid, pinacol ester; .	83947-55-1		5g	€453.00	2025-04-16

trans-4,4,5,5-Tetramethyl-2-oct-1-enyl-1,3,2-dioxaborolane Production Method

Production Method 1

73183-34-3

83947-55-1

Reaction Conditions

1.1 Reagents: Water , Oxygen Catalysts: Copper Solvents: Toluene ; 10 h, 80 °C

Reference

Creating High Regioselectivity by Electronic Metal-Support Interaction of a Single-Atomic-Site Catalyst

Li, Wen-Hao ; et al, Journal of the American Chemical Society, 2021, 143(37), 15453-15461

Production Method 2

76-09-5

13292-87-0

83947-55-1

Reaction Conditions

1.1 Solvents: Dichloromethane
2.1 Solvents: 1,2-Dichloroethane

Reference

Mild and stereoselective hydroborations of functionalized alkynes and alkenes using pinacolborane

Tucker, Charles E.; et al, Journal of Organic Chemistry, 1992, 57(12), 3482-5

Production Method 3

76-09-5

14092-04-7

83947-55-1

Reaction Conditions

1.1 Reagents: Trimethyl borate Solvents: Diethyl ether , Tetrahydrofuran ; 30 min, -78 °C; 1 h, -78 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ; 30 min, 0 °C
1.3 12 h, rt
2.1 Catalysts: Grubbs second generation catalyst Solvents: Dichloromethane ; 12 h, reflux

Reference

Synthesis of Functionalized Vinyl Boronates via Ruthenium-Catalyzed Olefin Cross-Metathesis and Subsequent Conversion to Vinyl Halides

Morrill, Christie; et al, Journal of Organic Chemistry, 2003, 68(15), 6031-6034

Production Method 4

14812-03-4

83947-55-1

Reaction Conditions

1.1 Reagents: 1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide hydrochloride Catalysts: 4-(Dimethylamino)pyridine Solvents: Dichloromethane ; 0 °C; 0 °C → rt; 3 h, rt
2.1 Catalysts: Triethylphosphine , Bis[(1,2,5,6-η)-1,5-cyclooctadiene]di-μ-hydroxydirhodium Solvents: Diethyl ether , Tetrahydrofuran ; 18 h, 50 °C; 50 °C → rt
2.2 Reagents: Ammonium chloride Solvents: Water ; rt

Reference

Facile transformation of αβ-unsaturated carboxylic acids to alkenylboronic esters via rhodium-catalyzed decarbonylative borylation of α,β-unsaturated thioesters

Niwa, Takashi; et al, Chemistry Letters, 2017, 46(9), 1315-1318

Production Method 5

22092-92-8

83947-55-1

Reaction Conditions

1.1 Catalysts: Zirconocene chloride hydride Solvents: tert-Butyl methyl ether ; 4 h, rt → 70 °C
2.1 Solvents: Diethyl ether ; -40 °C; 4 h, rt

Reference

Zirconium-Catalyzed Synthesis of Alkenylaminoboranes: From a Reliable Preparation of Alkenylboronates to a Direct Stereodivergent Access to Alkenyl Bromides

Birepinte, Melodie; et al, Organic Letters, 2020, 22(7), 2838-2843

Production Method 6

76-09-5

83947-55-1

Reaction Conditions

1.1 Reagents: (Dimethyl sulfide)trihydroboron Solvents: Dichloromethane ; 0 °C
2.1 Catalysts: Zirconocene chloride hydride

Reference

Pinacolborane

Ramachandran, P. Veeraraghavan; et al, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2014, 1, 1-7

Production Method 7

83947-55-1

Reaction Conditions

1.1 10 h, 200 °C
2.1 Catalysts: Zirconocene chloride hydride Solvents: tert-Butyl methyl ether ; 4 h, rt → 70 °C
3.1 Solvents: Diethyl ether ; -40 °C; 4 h, rt

Reference

Zirconium-Catalyzed Synthesis of Alkenylaminoboranes: From a Reliable Preparation of Alkenylboronates to a Direct Stereodivergent Access to Alkenyl Bromides

Birepinte, Melodie; et al, Organic Letters, 2020, 22(7), 2838-2843

Production Method 8

25015-63-8

83947-55-1

Reaction Conditions

1.1 Catalysts: Tris(pentafluorophenyl)borane Solvents: Toluene ; rt; 2 h, 60 °C

Reference

Zwitterion-Initiated Hydroboration of Alkynes and Styrene

Bismuto, Alessandro ; et al, Advanced Synthesis & Catalysis, 2021, 363(9), 2382-2385

Production Method 9

25015-63-8

83947-55-1

Reaction Conditions

1.1 Catalysts: Dicyclohexylborane ; 0 °C; 2 h, rt
1.2 Reagents: Oxygen ; 2 h, rt

Reference

Preparation of (E)-1-alkenylboronic acid pinacol esters via transfer of alkenyl group from boron to boron

Shirakawa, Kazuya; et al, Synthesis, 2004, (11), 1814-1820

Production Method 10

25015-63-8

83947-55-1

Reaction Conditions

1.1 Catalysts: Carbonylchlorobis(triphenylphosphine)rhodium Solvents: Dichloromethane

Reference

A study of hydroboration of alkenes and alkynes with pinacolborane catalyzed by transition metals

Pereira, Schubert; et al, Tetrahedron Letters, 1996, 37(19), 3283-3286

Production Method 11

76-09-5

83947-55-1

Reaction Conditions

1.1 Reagents: N,N-Bis(1-methylethyl)boranamine Catalysts: Zirconocene chloride hydride Solvents: tert-Butyl methyl ether ; 4 h, rt → 70 °C; 70 °C → -40 °C
1.2 Reagents: Methanol ; 1 h, -40 °C
1.3 Solvents: Diethyl ether ; -40 °C; 4 h, rt

Reference

Zirconium-Catalyzed Synthesis of Alkenylaminoboranes: From a Reliable Preparation of Alkenylboronates to a Direct Stereodivergent Access to Alkenyl Bromides

Birepinte, Melodie; et al, Organic Letters, 2020, 22(7), 2838-2843

Production Method 12

73183-34-3

83947-55-1

Reaction Conditions

1.1 Reagents: Sodium methoxide , Oxygen Catalysts: Copper iron oxide (CuFe2O4) (copper supported) Solvents: Ethanol ; 2 h, 22 °C

Reference

Efficient heterogeneous hydroboration of alkynes: enhancing the catalytic activity by Cu(0) incorporated CuFe2O4 nanoparticles

Zeng, Xianghua; et al, New Journal of Chemistry, 2018, 42(21), 17346-17350

Production Method 13

73183-34-3

83947-55-1

Reaction Conditions

1.1 Catalysts: Triphenylphosphine , Magnesium oxide , Iron Solvents: Toluene ; 23 h, 1.5 bar, 160 °C

Reference

Catalytic stereoselective addition to alkynes. Borylation or silylation promoted by magnesia-supported iron oxide and cis-diboronation or silaboration by supported platinum nanoparticles

Khan, Anish; et al, Journal of Catalysis, 2015, 329, 401-412

Production Method 14

73183-34-3

83947-55-1

Reaction Conditions

1.1 Reagents: Triethylaluminum Catalysts: (SP-4-1)-[Bis[2-[bis[3,5-bis(trifluoromethyl)phenyl]phosphino-κP]phenyl]methylsi… Solvents: Toluene ; 6 h, 60 °C

Reference

Efficient Synthesis of Diborylalkenes from Alkenes and Diboron by a New PSiP-Pincer Palladium-Catalyzed Dehydrogenative Borylation

Takaya, Jun; et al, Journal of the American Chemical Society, 2011, 133(33), 12980-12983

Production Method 15

72824-05-6

83947-55-1

Reaction Conditions

1.1 Catalysts: Grubbs second generation catalyst Solvents: Dichloromethane ; 12 h, reflux

Reference

Synthesis of Functionalized Vinyl Boronates via Ruthenium-Catalyzed Olefin Cross-Metathesis and Subsequent Conversion to Vinyl Halides

Morrill, Christie; et al, Journal of Organic Chemistry, 2003, 68(15), 6031-6034

Production Method 16

76-09-5

83947-55-1

Reaction Conditions

1.1 Reagents: 2,6-Lutidine , Boron tribromide Solvents: Dichloromethane ; 0 °C; 0 °C → rt; 1 h, rt
1.2 Solvents: Diisopropylethylamine ; 0 °C; 0 °C → rt; 1 h, rt

Reference

Electrophilic Borylation of Terminal Alkenes with BBr3/2,6-Disubstituted Pyridines

Tanaka, Shinya ; et al, Organic Letters, 2018, 20(7), 1828-1831

Production Method 17

25015-63-8

83947-55-1

Reaction Conditions

1.1 Catalysts: Bis(η5-cyclopentadienyl)dihydrozirconium Solvents: Toluene ; 10 - 60 min, 25 °C

Reference

H2-Acceptorless Dehydrogenative Boration and Transfer Boration of Alkenes Enabled by Zirconium Catalyst

Shi, Xiaonan ; et al, Angewandte Chemie, 2019, 58(45), 16167-16171

Production Method 18

73183-34-3

83947-55-1

Reaction Conditions

1.1 Catalysts: Triethylphosphine , Bis[(1,2,5,6-η)-1,5-cyclooctadiene]di-μ-hydroxydirhodium Solvents: Diethyl ether , Tetrahydrofuran ; 18 h, 50 °C; 50 °C → rt
1.2 Reagents: Ammonium chloride Solvents: Water ; rt

Reference

Facile transformation of αβ-unsaturated carboxylic acids to alkenylboronic esters via rhodium-catalyzed decarbonylative borylation of α,β-unsaturated thioesters

Niwa, Takashi; et al, Chemistry Letters, 2017, 46(9), 1315-1318

Production Method 19

76-09-5

83947-55-1

Reaction Conditions

1.1 Solvents: Diethyl ether ; -40 °C; 4 h, rt

Reference

Zirconium-Catalyzed Synthesis of Alkenylaminoboranes: From a Reliable Preparation of Alkenylboronates to a Direct Stereodivergent Access to Alkenyl Bromides

Birepinte, Melodie; et al, Organic Letters, 2020, 22(7), 2838-2843

Production Method 20

83947-55-1

Reaction Conditions

Reference

Synthesis of Conjugated Allenes through Copper-Catalyzed γ-Selective and Stereospecific Coupling between Propargylic Phosphates and Aryl- or Alkenylboronates

Yang, Mingyu; et al, Organic Letters, 2012, 14(3), 816-819

Production Method 21

76-09-5

83947-55-1

Reaction Conditions

1.1 Catalysts: (Dimethyl sulfide)trihydroboron Solvents: Dichloromethane ; 0 °C
2.1 Catalysts: Carbonylchlorobis(triphenylphosphine)rhodium

Reference

Pinacolborane

Ramachandran, P. Veeraraghavan; et al, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2001, ,

Production Method 22

83947-55-1

Reaction Conditions

1.1 Reagents: Sodium borohydride Solvents: Tetrahydrofuran ; 45 min, 0 °C
1.2 Reagents: Sulfuric acid ; 0 °C → rt; 3 h, rt
2.1 10 h, 200 °C
3.1 Catalysts: Zirconocene chloride hydride Solvents: tert-Butyl methyl ether ; 4 h, rt → 70 °C
4.1 Solvents: Diethyl ether ; -40 °C; 4 h, rt

Reference

Zirconium-Catalyzed Synthesis of Alkenylaminoboranes: From a Reliable Preparation of Alkenylboronates to a Direct Stereodivergent Access to Alkenyl Bromides

Birepinte, Melodie; et al, Organic Letters, 2020, 22(7), 2838-2843